Cas no 1197-20-2 (1,2-Propanedione,1-(5-methyl-2-furanyl)-)

1,2-Propanedione,1-(5-methyl-2-furanyl)- structure
1197-20-2 structure
Product Name:1,2-Propanedione,1-(5-methyl-2-furanyl)-
CAS No:1197-20-2
MF:C8H8O3
MW:152.147322654724
CID:231824
PubChem ID:70968
Update Time:2025-04-19

1,2-Propanedione,1-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione,1-(5-methyl-2-furanyl)-
    • 1-(5-methyl-2-furyl)propane-1,2-dione
    • 1-(5-methylfuran-2-yl)propane-1,2-dione
    • 1-(5-Methyl-2-furanyl)-1,2-propanedione
    • DTXSID10152549
    • 1197-20-2
    • 1-(5-methyl-2-furyI)-1,2-propanedione
    • 1,2-Propanedione, 1-(5-methyl-2-furanyl)-
    • 1R75B93FCI
    • CSILYJHAPLAXTQ-UHFFFAOYSA-N
    • NS00023875
    • 1,2-PROPANEDIONE, 1-(5-METHYL-2-FURYL)-
    • 1-(5-methyluran-2-yl)propane-1,2-dione
    • CHEBI:173649
    • EINECS 214-820-3
    • UNII-1R75B93FCI
    • SCHEMBL11539386
    • Q27252790
    • Inchi: 1S/C8H8O3/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3
    • InChI Key: CSILYJHAPLAXTQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(C(C)=O)=O

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • Density: 1.138
  • Boiling Point: 231.3°Cat760mmHg
  • Flash Point: 99°C
  • Refractive Index: 1.481
  • PSA: 47.28
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